![molecular formula C13H16N2OS2 B2481298 N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide CAS No. 946199-04-8](/img/structure/B2481298.png)
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H16N2OS2 and its molecular weight is 280.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiproliferative Activity
Novel thiophene derivatives, including those structurally related to N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide, have been synthesized and evaluated for their antiproliferative activity against cancer cell lines. Some compounds showed significant activity against breast and colon cancer cell lines, highlighting the potential of thiophene derivatives in cancer therapy (Ghorab et al., 2013).
Fluorescence Properties
The fluorescence properties of thiophene carboxamido molecules have been investigated, providing insights into their potential applications in developing fluorescence-based sensors or imaging agents. Studies on similar thiophene compounds showed changes in fluorescence upon interaction with different environments, which could be leveraged in bioimaging applications (Nagaraja et al., 2013).
Antibacterial and Antifungal Activities
Thiophene-3-carboxamide derivatives, closely related to the compound of interest, have been reported to exhibit antibacterial and antifungal activities. These findings suggest the potential of thiophene derivatives in developing new antimicrobial agents (Vasu et al., 2003).
Bioactivity of Enaminone Complexes
Enaminones derived from thiophene compounds have shown bioactivity against various bacterial and fungal strains. This study underscores the utility of thiophene derivatives in creating compounds with potential antimicrobial properties (Jeragh & Elassar, 2015).
DNA-Intercalating Agents
Thiophene derivatives, including N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide and its analogs, have been explored for their ability to intercalate DNA, demonstrating potential as antitumor agents. This research highlights the relevance of thiophene derivatives in developing new chemotherapeutic agents (Denny et al., 1987).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-thiophen-3-ylethyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS2/c1-15(2)11(10-5-7-17-9-10)8-14-13(16)12-4-3-6-18-12/h3-7,9,11H,8H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIDYMDRGMXJLNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C1=CC=CS1)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.